Cas no 2172130-05-9 (tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate)

• Product Name: tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate
• CAS No: 2172130-05-9
• MF: C₁₆H₂₁F₂NO₃
• MW: 313.339651823044
• CID: 6188401
• PubChem ID: 165805363
• Update Time: 2025-05-21

tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate
• EN300-1450330
• tert-butyl 3-amino-1-[4-(difluoromethoxy)phenyl]cyclobutane-1-carboxylate
• 2172130-05-9

• Inchi： 1S/C16H21F2NO3/c1-15(2,3)22-13(20)16(8-11(19)9-16)10-4-6-12(7-5-10)21-14(17)18/h4-7,11,14H,8-9,19H2,1-3H3
• InChI Key： UMEKLPSXJWPBAK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(C(=O)OC(C)(C)C)CC(C1)N)F

Computed Properties

• Exact Mass: 313.14894986g/mol
• Monoisotopic Mass: 313.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate

tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate, also known by its CAS number 2172130-05-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structure, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate is characterized by a cyclobutane ring fused with a phenyl group, which is further substituted with a difluoromethoxy group at the para position. The presence of the amino group and the tert-butyl ester group adds to the compound's functional diversity. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenolic precursor. Researchers have employed various methodologies, including nucleophilic aromatic substitution and ring-closing metathesis, to construct the cyclobutane ring. The introduction of the amino group and the tert-butyl ester group is achieved through standard amide coupling and esterification reactions, respectively. Notably, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

The biological activity of tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate has been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Furthermore, preclinical trials have shown that it possesses anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions like Alzheimer's disease and Parkinson's disease.

In terms of applications, tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate has shown potential as a lead compound in drug discovery programs targeting central nervous system disorders. Its ability to cross the blood-brain barrier and interact with key therapeutic targets has been validated in multiple animal models. Recent research has also explored its potential as a radiosensitizer in cancer therapy, where it enhances the efficacy of radiation treatment by selectively targeting tumor cells.

The development of novel analogs based on this compound has further expanded its therapeutic potential. By modifying the substituents on the phenyl ring or altering the stereochemistry of the cyclobutane ring, researchers have been able to optimize its pharmacokinetic profile and improve its bioavailability. These efforts have led to several promising candidates that are currently undergoing preclinical testing.

In conclusion, tert-butyl 3-amino-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylate represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a substantial impact on modern medicine.